CID 9871194

• CAS No.: 206275-15-2
• Product Name: CID 9871194
• Molecular Formula: C26H22BrN5O2
• Molecular Weight: 516.4 g/mol
• IUPAC Name: 4-[(7-bromo-2-methyl-4-oxo-1H-quinazolin-6-yl)methyl-prop-2-ynylamino]-N-(pyridin-3-ylmethyl)benzamide
• Standard InChI: InChI=1S/C26H22BrN5O2/c1-3-11-32(16-20-12-22-24(13-23(20)27)30-17(2)31-26(22)34)21-8-6-19(7-9-21)25(33)29-15-18-5-4-10-28-14-18/h1,4-10,12-14H,11,15-16H2,2H3,(H,29,33)(H,30,31,34)
• Standard InChIKey: SHNBLWMBWXIKMR-UHFFFAOYSA-N
• Isomeric SMILES: CC1=NC(=O)C2=C(N1)C=C(C(=C2)CN(CC#C)C3=CC=C(C=C3)C(=O)NCC4=CN=CC=C4)Br
• SMILES: CC1=NC(=O)C2=C(N1)C=C(C(=C2)CN(CC#C)C3=CC=C(C=C3)C(=O)NCC4=CN=CC=C4)Br
• Canonical SMILES: CC1=NC(=O)C2=C(N1)C=C(C(=C2)CN(CC#C)C3=CC=C(C=C3)C(=O)NCC4=CN=CC=C4)Br
• Appearance: Solid powder
• Description: CB-30865, also known as ZM 242421, is a potent and selective inhibitors of nicotinamide phosphoribosyltransferase (Nampt) with potential anticancer activity.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CB-30865; CB 30865; CB30865; ZM 242421; ZM242421; ZM-242421.
• Reference: 1: Lockman JW, Murphy BR, Zigar DF, Judd WR, Slattum PM, Gao ZH, Ostanin K, Green; 2: Fleischer TC, Murphy BR, Flick JS, Terry-Lorenzo RT, Gao ZH, Davis T, McKinnon; 3: Bavetsias V, Skelton LA, Yafai F, Mitchell F, Wilson SC, Allan B, Jackman AL.; 4: Hiorns LR, Seckl MJ, Paradinas F, Sharp SY, Skelton LA, Brunstrom G, Newlands
• PubChem Compound: 9871194
• Last Modified: Nov 14 2021